Cas no 350-54-9 (1-(2-chloro-1,1,2-trifluoroethoxy)-3-methylbenzene)

• Product Name: 1-(2-chloro-1,1,2-trifluoroethoxy)-3-methylbenzene
• CAS No: 350-54-9
• MF: C₉H₈ClF₃O
• MW: 224.607432365417
• CID: 919796
• PubChem ID: 296304
• Update Time: 2025-04-19

1-(2-chloro-1,1,2-trifluoroethoxy)-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-1,1,2-trifluoroethoxy)-3-methylbenzene
• (2-Chlor-1,1,2-trifluor-aethyl)-m-tolyl-aether
• (2-chloro-1,1,2-trifluoro-ethyl)-m-tolyl ether
• AC1L6PXJ
• AC1Q2J92
• NSC166345
• 350-54-9
• AKOS024332607
• NSC-166345
• DTXSID80304578
• BETA-CHLORO-3-METHYL-ALPHA,ALPHA,BETA-TRIFLUOROPHENETOLE

• Inchi： 1S/C9H8ClF3O/c1-6-3-2-4-7(5-6)14-9(12,13)8(10)11/h2-5,8H,1H3
• InChI Key： IUFHPFGLGWPGIY-UHFFFAOYSA-N
• SMILES： ClC(C(OC1C=CC=C(C)C=1)(F)F)F

Computed Properties

• Exact Mass: 224.02164
• Monoisotopic Mass: 224.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.288
• Boiling Point: 216.9°C at 760 mmHg
• Flash Point: 85°C
• Refractive Index: 1.458
• PSA: 9.23
• LogP: 3.50100